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Compound of Interest

Compound Name: Pigment Red 48:1

Cat. No.: B3357847

Introduction

Pigment Red 48:1 (C.I. 15865:1) is a monoazo calcium salt lake organic pigment that provides
a bright, yellowish-red shade.[1] Its strong tinting strength, good dispersibility, and cost-
effectiveness make it a popular choice for solvent-based printing inks, particularly for gravure
and flexographic applications on packaging and decorative prints.[1] These notes provide a
comprehensive guide for researchers and formulators on the selection of components and
protocols for developing solvent-based inks using Pigment Red 48:1.

Solvent-based inks are complex colloidal systems composed primarily of pigments, binders
(resins), solvents, and additives.[2][3][4] The binder acts as the film-former, adhering the
pigment to the substrate, while the solvent dissolves the binder and controls the ink's viscosity
and drying rate.[2][5][6] Additives are used to modify various properties such as gloss, rub
resistance, and flow.[2]

Component Selection

The performance of a solvent-based ink is highly dependent on the careful selection and
compatibility of its components.

1. Pigment: C.I. Pigment Red 48:1

Pigment Red 48:1 is characterized by its vibrant color, good solvent resistance, and moderate
lightfastness, making it suitable for a wide range of indoor and packaging applications.[1][7][8]
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However, it exhibits poor resistance to soap and alkali.[7][8]

Table 1: Typical Properties of Pigment Red 48:1

Property Value Source(s)
C.l. Name Pigment Red 48:1 [9]

C.I. Number 15865:1 [9][10]

CAS Number 7585-41-3 [1][10]
Chemical Class Monoazo Lake (Calcium Salt) [1][9]
Appearance Bright Yellowish-Red Powder [1][10]
Density 1.5-1.8 g/cm3 [O][11]

Oil Absorption 30 - 55 ¢g/100g [10][11]
Heat Resistance 180 - 210 °C [10][11][12]
Light Fastness (BWS) 4-6 [1][7][10][11]
Water Resistance 4-5 [71[11]

Acid Resistance 3-4 [71[10][11][12]

| Alkali Resistance | 3 -5 [[7][10][11][12] |

2. Binders / Resins

The binder, or resin, is a critical component that forms the ink film, encapsulates the pigment,

and provides adhesion to the substrate.[5][13] The choice of binder affects gloss, durability,

flexibility, and resistance properties.[5][14] For solvent-based inks, common binders include

nitrocellulose, polyamides, polyurethanes, and modified cellulosics like ethyl cellulose.[5][8][14]

[15]

Table 2: Common Binders for Solvent-Based Inks
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Binder Type Key Properties Typical Applications

_ Fast solvent release, good General purpose gravure
Nitrocellulose (NC)

hardness, economical. and flexo inks.[16]
) Excellent adhesion to films, Surface printing on polyolefin
Polyamide (PA) o )
good gloss and flexibility. films.[8]

Polyurethane (PU) High durability, flexibility, and Lamination inks, high-
olyurethane
Y chemical resistance. performance applications.[8]

| Ethyl Cellulose | Good solubility, forms strong films, compatible with many resins.[17] | Used

as a primary binder or modifier to control rheology.[17] |
3. Solvents

Solvents dissolve the binder and other soluble components, creating a fluid vehicle to transfer
the pigment.[2] The solvent system dictates the ink's viscosity, drying speed, and compatibility
with printing plates and substrates.[3][18] A blend of solvents is often used to achieve optimal

performance.

Table 3: Common Solvents for Gravure and Flexo Inks
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Evaporation Rate

Solvent Chemical Class Notes
(n-BuAc=100)
Fast evaporating,
Ethanol Alcohol 180 common in flexo
inks.
Fast evaporating,
Ethyl Acetate Ester 430 strong solvent for
many resins.
Medium evaporator,
n-Propyl Acetate Ester 275 )
good for gravure inks.
Medium-fast
Isopropyl Acetate Ester 350
evaporator.
Strong, fast-
Methyl Ethyl Ketone )
Ketone 380 evaporating solvent.

(MEK)

[19]

| Toluene | Aromatic Hydrocarbon | 200 | Good solvency, use is declining due to regulations. |

4. Additives

Additives are used in small quantities to enhance specific ink properties.[2]

o Dispersants: Aid in the wetting and stabilization of pigment particles to prevent

agglomeration.[2]

o Waxes (PE, PP): Improve rub resistance and slip.[15]

» Plasticizers: Increase the flexibility of the dried ink film.

* Rheology Modifiers: Control viscosity and flow characteristics.[20]

Experimental Protocols

Protocol 1: Preparation of a Pigment Concentrate (Mill Base)
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This protocol describes the dispersion of Pigment Red 48:1 into a binder solution to create a
concentrated pigment paste.

Obijective: To achieve a fine and stable dispersion of pigment particles.

Equipment:

High-speed disperser (e.g., Cowles dissolver)

Horizontal bead mill or ball mill

Hegman gauge (fineness of grind gauge)

Analytical balance

Procedure:

e Binder Solution Preparation: In a suitable vessel, slowly add the binder resin (e.g.,
Polyamide) to the primary solvent (e.g., Ethanol/n-Propyl Acetate blend) under agitation.
Continue mixing until the resin is completely dissolved.

e Premixing:

o Charge the binder solution into the mixing vessel of the high-speed disperser.

o While mixing at low speed, gradually add the dispersant, followed by the slow addition of
Pigment Red 48:1 powder.

o Once all pigment is added, increase the disperser speed to 1500-2000 RPM and mix for
20-30 minutes to form a homogeneous pre-mix.

e Milling:

o Transfer the pre-mix to the bead mill charged with appropriate grinding media (e.g., 1.0-
1.5 mm zirconia beads).

o Mill the paste at the manufacturer's recommended speed and flow rate.
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o Periodically take a sample and measure the fineness of grind using a Hegman gauge.

o Continue milling until the desired grind (<10 pum) is achieved.

o Characterization: The resulting pigment concentrate is a stable, high-viscosity paste ready
for the let-down stage.

Protocol 2: Ink Formulation (Let-Down) and Quality Control

This protocol describes the dilution of the pigment concentrate with additional binder solution
and solvents to produce the final ink.

Objective: To produce a final ink meeting target specifications for viscosity, color, and strength.

Equipment:

Laboratory mixer

Viscometer (e.g., Zahn or Ford cup)

Spectrophotometer

Ink proofing system (e.g., K-Lox proofer or drawdown bar)
Procedure:
e Let-Down:

o In a mixing vessel, combine the calculated amount of the pigment concentrate from
Protocol 1 with the "let-down" portion of the binder solution.

o Under gentle agitation, add the remaining solvents and any other additives (e.g., waxes,
plasticizers).

o Mix for 15-20 minutes until the ink is completely homogeneous.

e Quality Control Testing:
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o Viscosity: Measure the efflux time using a Zahn or Ford cup. Adjust with the appropriate
solvent blend until the target viscosity (e.g., 20-25 seconds for gravure) is reached.[20][21]

o Fineness of Grind: Confirm the grind is within specification using the Hegman gauge.[21]

o Color and Strength: Prepare a drawdown or proof of the ink on the target substrate
alongside a standard. Visually and instrumentally (using a spectrophotometer) compare
the color (Lab* values) and strength.[21]

o Adhesion: Perform a tape test on the dried ink film to ensure proper adhesion to the
substrate.

Example Starting Point Formulation

This table provides a starting point formulation for a polyamide-based solvent ink for surface
printing applications. Adjustments will be necessary based on the specific raw materials and
performance requirements.

Table 4: Example Formulation for a Polyamide-Based Red Ink
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Component Function Weight (%)
Mill Base
Pigment Red 48:1 Colorant 15.0
Polyamide Resin Binder 12.0
Dispersant Additive 15
Ethanol Solvent 15.0
n-Propyl Acetate Solvent 10.0
Let-Down
Polyamide Resin Binder 10.0
PE Wax Compound Additive 2.5
Ethanol Solvent 24.0
n-Propyl Acetate Solvent 10.0
| Total | | 100.0 |
Visualizations
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Caption: Workflow for solvent-based ink manufacturing.
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Caption: Component interactions in a liquid solvent-based ink.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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